Cas no 861107-04-2 (2,6-Dinitro-4-fluoro-phenacetonitrile)

• Product Name: 2,6-Dinitro-4-fluoro-phenacetonitrile
• CAS No: 861107-04-2
• MF: C₈H₄FN₃O₄
• MW: 225.133464813232
• CID: 2809091
• Update Time: 2025-08-03

2,6-Dinitro-4-fluoro-phenacetonitrile Chemical and Physical Properties

Names and Identifiers

• (4-Fluoro-2,6-dinitrophenyl)acetonitrile
• 2-(4-fluoro-2,6-dinitrophenyl)acetonitrile
• 2,6-Dinitro-4-fluoro-phenacetonitrile

• Inchi： 1S/C8H4FN3O4/c9-5-3-7(11(13)14)6(1-2-10)8(4-5)12(15)16/h3-4H,1H2
• InChI Key： YMRGSCURJGICQS-UHFFFAOYSA-N
• SMILES： FC1C=C(C(CC#N)=C(C=1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 317
• XLogP3: 1.3
• Topological Polar Surface Area: 115